Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H10N2O2S B189244 1-Tosylpyrozole CAS No. 6126-10-9

1-Tosylpyrozole

Cat. No. B189244
CAS RN: 6126-10-9
M. Wt: 222.27 g/mol
InChI Key: XDFZXGSBGXAPLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07238720B2

Procedure details

A suspension of pyrazole (1 g) and 4-toluenesulfonyl chloride (2.8 g) in pyridine (10 ml) was stirred at 130° C. for 1 hour. After the reaction mixture was cooled, water was added to the reaction mixture, resulting in a white suspension. The resultant suspension was filtered, and the obtained white solids were washed three times with water. Drying at room temperature under reduced pressure gave white solids (500 mg).
Name
pyrazole
Quantity
1 g
Type
reactant
Reaction Step One
Name
4-toluenesulfonyl chloride
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
solids

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[N:2]1.[C:6]1([CH3:16])[CH:11]=[CH:10][C:9]([S:12](Cl)(=[O:14])=[O:13])=[CH:8][CH:7]=1.O>N1C=CC=CC=1>[C:6]1([CH3:16])[CH:11]=[CH:10][C:9]([S:12]([N:1]2[CH:5]=[CH:4][CH:3]=[N:2]2)(=[O:14])=[O:13])=[CH:8][CH:7]=1

Inputs

Step One
Name
pyrazole
Quantity
1 g
Type
reactant
Smiles
N1N=CC=C1
Name
4-toluenesulfonyl chloride
Quantity
2.8 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
Name
pyridine
Quantity
10 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
was stirred at 130° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After the reaction mixture was cooled
CUSTOM
Type
CUSTOM
Details
resulting in a white suspension
FILTRATION
Type
FILTRATION
Details
The resultant suspension was filtered
WASH
Type
WASH
Details
the obtained white solids were washed three times with water
CUSTOM
Type
CUSTOM
Details
Drying at room temperature under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
solids
Type
product
Smiles
C1(=CC=C(C=C1)S(=O)(=O)N1N=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 500 mg
YIELD: CALCULATEDPERCENTYIELD 15.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.